98-43-1

2-Amino-4-sulfobenzoic acid

In Stock

• CAS RN:
• 98-43-1

• Formula:
• C7H7NO5S

• InChI:
• InChI=1S/C7H7NO5S/c8-6-3-4(14(11,12)13)1-2-5(6)7(9)10/h1-3H,8H2,(H,9,10)(H,11,12,13)

• InChIKey:
• GRGSHONWRKRWGP-UHFFFAOYSA-N

• 2-Amino-4-sulfobenzoic acid, also known as 2-Amino-4-sulfobenzoic acid, is a useful research compound. Its molecular formula is C7H7NO5S and its molecular weight is 217.2 g/mol. The purity is usually 95%.

3-Deoxy-D-gluconic acid

• CAS RN:
• 498-43-1

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-2-5(10)3(8)1-4(9)6(11)12/h3-5,7-10H,1-2H2,(H,11,12)/t3-,4+,5+/m0/s1

• InChIKey:
• YGMNHEPVTNXLLS-UHFFFAOYSA-N

• 3-deoxyhexonic acid is a hexonic acid.

2-Chloro-[1,2,4]triazolo[1,5-A]pyridine

In Stock

• CAS RN:
• 698-43-1

• Formula:
• C6H4ClN3

• InChI:
• InChI=1S/C6H4ClN3/c7-6-8-5-3-1-2-4-10(5)9-6/h1-4H

• InChIKey:
• KAMDPUMKFZCZSQ-UHFFFAOYSA-N

• 2-Chloro-[1,2,4]triazolo[1,5-A]pyridine is a useful research compound. Its molecular formula is C6H4ClN3 and its molecular weight is 153.57 g/mol. The purity is usually 95%.

(1-Methoxycyclopropoxy)trimethylsilane

Usually In Stock

• CAS RN:
• 84098-43-1

• Formula:
• C7H16O2Si

• InChI:
• InChI=1S/C7H16O2Si/c1-8-7(5-6-7)9-10(2,3)4/h5-6H2,1-4H3

• InChIKey:
• DMEKVIPBYLKAKS-UHFFFAOYSA-N

• (1-Methoxycyclopropoxy)trimethylsilane is a useful research compound. Its molecular formula is C7H16O2Si and its molecular weight is 160.288. The purity is usually 95%.

(1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid

In Stock

• CAS RN:
• 21898-43-1

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c1-8-4-2-3-5(8)6(9)7(10)11/h2-4H,1H3,(H,10,11)

• InChIKey:
• QFNZDWKDZWPYCB-UHFFFAOYSA-N

• (1-Methyl-1H-pyrrol-2-yl)(oxo)acetic acid is a useful research compound. Its molecular formula is C7H7NO3 and its molecular weight is 153.14 g/mol. The purity is usually 95%.

1-[3-(Methylsulfanyl)phenyl]guanidine

In Stock

• CAS RN:
• 71198-43-1

• Formula:
• C8H11N3S

• InChI:
• InChI=1S/C8H11N3S/c1-12-7-4-2-3-6(5-7)11-8(9)10/h2-5H,1H3,(H4,9,10,11)

• InChIKey:
• NDONCSXXYHDQGW-UHFFFAOYSA-N

• 1-[3-(Methylsulfanyl)phenyl]guanidine is a useful research compound. Its molecular formula is C8H11N3S and its molecular weight is 181.26 g/mol. The purity is usually 95%.

N-(2-{6-[(cyanomethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 872998-43-1

• Formula:
• C16H16N6O2S2

• InChI:
• InChI=1S/C16H16N6O2S2/c1-12-2-4-13(5-3-12)26(23,24)18-10-8-15-20-19-14-6-7-16(21-22(14)15)25-11-9-17/h2-7,18H,8,10-11H2,1H3

• InChIKey:
• VQKQHYJFBFAWMQ-UHFFFAOYSA-N

• N-(2-{6-[(cyanomethyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C16H16N6O2S2 and its molecular weight is 388.46. The purity is usually 95%.

3-benzyl-9-(5-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione

Usually In Stock

• CAS RN:
• 893998-43-1

• Formula:
• C23H22ClN5O2

• InChI:
• InChI=1S/C23H26ClN5O2/c1-15-9-10-17(24)13-18(15)27-11-6-12-28-19-20(25-22(27)28)26(2)23(31)29(21(19)30)14-16-7-4-3-5-8-16/h3-5,7-10,13,19-20,22,25H,6,11-12,14H2,1-2H3

• InChIKey:
• OZJMONPRBPPDRP-UHFFFAOYSA-N

• 3-benzyl-9-(5-chloro-2-methylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C23H22ClN5O2 and its molecular weight is 435.91. The purity is usually 95%.

Ethyl 2-(allylamino)-4-(chloromethyl)thiazole-5-carboxylate

Usually In Stock

• CAS RN:
• 937598-43-1

• Formula:
• C10H13ClN2O2S

• InChI:
• InChI=1S/C10H13ClN2O2S/c1-3-5-12-10-13-7(6-11)8(16-10)9(14)15-4-2/h3H,1,4-6H2,2H3,(H,12,13)

• InChIKey:
• QKFNABVIWZJFQW-UHFFFAOYSA-N

• Ethyl 2-(allylamino)-4-(chloromethyl)thiazole-5-carboxylate is a useful research compound. Its molecular formula is C10H13ClN2O2S and its molecular weight is 260.74 g/mol. The purity is usually 95%.

1-(4-Oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1242998-43-1

• Formula:
• C18H18N4O2S

• InChI:
• InChI=1S/C18H18N4O2S/c19-16(23)12-7-4-8-22(9-12)18-20-14-13(11-5-2-1-3-6-11)10-25-15(14)17(24)21-18/h1-3,5-6,10,12H,4,7-9H2,(H2,19,23)(H,20,21,24)

• InChIKey:
• BVTUQHKFPZAHJR-UHFFFAOYSA-N

• 1-(4-Oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.

2-(4-chlorophenyl)-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide

In Stock

• CAS RN:
• 1019098-43-1

• Formula:
• C23H21ClN6O

• InChI:
• InChI=1S/C23H21ClN6O/c1-15-13-16(2)30(29-15)22-12-11-21(27-28-22)25-19-7-9-20(10-8-19)26-23(31)14-17-3-5-18(24)6-4-17/h3-13H,14H2,1-2H3,(H,25,27)(H,26,31)

• InChIKey:
• SVSZDLJASRISRF-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)acetamide is a useful research compound. Its molecular formula is C23H21ClN6O and its molecular weight is 432.9 g/mol. The purity is usually 95%.

Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate

In Stock

• CAS RN:
• 1255098-43-1

• Formula:
• C7H6INO3

• InChI:
• InChI=1S/C7H6INO3/c1-12-7(11)4-2-3-5(10)6(8)9-4/h2-3,10H,1H3

• InChIKey:
• HZDLQMATQQHPQS-UHFFFAOYSA-N

• Methyl 5-hydroxy-6-iodo-2-pyridinecarboxylate is a useful research compound. Its molecular formula is C7H6INO3 and its molecular weight is 279.033. The purity is usually 95%.

2-Methoxy-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

In Stock

• CAS RN:
• 1420998-43-1

• Formula:
• C13H20BNO3

• InChI:
• InChI=1S/C13H20BNO3/c1-9-7-8-15-11(16-6)10(9)14-17-12(2,3)13(4,5)18-14/h7-8H,1-6H3

• InChIKey:
• GDEBIDFITKKLMA-UHFFFAOYSA-N

• 2-Methoxy-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine is a useful research compound. Its molecular formula is C13H20BNO3 and its molecular weight is 249.12 g/mol. The purity is usually 95%.

6-(3-((furan-2-ylmethyl)sulfonyl)azetidine-1-carbonyl)-1,3-dimethyl-7-propyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione

In Stock

• CAS RN:
• 1797698-43-1

• Formula:
• C20H24N4O6S

• InChI:
• InChI=1S/C20H24N4O6S/c1-4-7-24-16(9-15-17(24)21(2)20(27)22(3)18(15)25)19(26)23-10-14(11-23)31(28,29)12-13-6-5-8-30-13/h5-6,8-9,14H,4,7,10-12H2,1-3H3

• InChIKey:
• QGDWYOQWNXIMEV-UHFFFAOYSA-N

• 6-(3-((furan-2-ylmethyl)sulfonyl)azetidine-1-carbonyl)-1,3-dimethyl-7-propyl-1H-pyrrolo[2,3-d]pyrimidine-2,4(3H,7H)-dione is a useful research compound. Its molecular formula is C20H24N4O6S and its molecular weight is 448.49. The purity is usually 95%.

2,2-Difluoro-2-(3-hydroxypyrrolidin-3-yl)-N-methylacetamide hydrochloride

In Stock

• CAS RN:
• 2230798-43-1

• Formula:
• C7H13ClF2N2O2

• InChI:
• InChI=1S/C7H12F2N2O2.ClH/c1-10-5(12)7(8,9)6(13)2-3-11-4-6;/h11,13H,2-4H2,1H3,(H,10,12);1H

• InChIKey:
• LELVKDVQPFEKBC-UHFFFAOYSA-N

• 2,2-Difluoro-2-(3-hydroxypyrrolidin-3-yl)-N-methylacetamide hydrochloride is a useful research compound. Its molecular formula is C7H13ClF2N2O2 and its molecular weight is 230.64. The purity is usually 95%.

2,6-Dichloro-4-formylbenzoic acid

In Stock

• CAS RN:
• 1807998-43-1

• Formula:
• C8H4Cl2O3

• InChI:
• InChI=1S/C8H4Cl2O3/c9-5-1-4(3-11)2-6(10)7(5)8(12)13/h1-3H,(H,12,13)

• InChIKey:
• YXDBUOYLPATAFK-UHFFFAOYSA-N

• 2,6-Dichloro-4-formylbenzoic acid is a useful research compound. Its molecular formula is C8H4Cl2O3 and its molecular weight is 219.02 g/mol. The purity is usually 95%.